Cas no 3561-81-7 (9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy-)

• Product Name: 9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy-
• CAS No: 3561-81-7
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 312521
• PubChem ID: 5281651
• Update Time: 2025-04-19

9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy-
• Mesuaxanthone A
• 1,5-dihydroxy-3-methoxyxanthen-9-one
• 1,5-Dihydroxy-3-methoxy-9H-xanthen-9-one
• 1,5-dihydroxy-3-methoxy-xanthen-9-one
• 1,5-Dihydroxy-3-methoxyxanthon
• 1,5-Dihydroxy-3-methoxy-xanthon
• 1,5-Dihydroxy-3-methoxyxanthone
• AC1NQYTG
• C10081
• CHEBI:411402
• CHEMBL363747
• CTK4H4968
• mesuaxanthone
• [ "1", "5-Dihydroxy-3-methoxyxanthone" ]
• 3561-81-7
• DTXSID80189084
• 1,5-Dihydroxy-3-methoxyxanthone; 1,5-Hydroxy-3-methoxyxanthone
• CS-0023832
• CHEBI:6785
• Q27107331
• 3-Methoxy-1,5-dihydroxyxanthen-9-one
• FS-9792
• HY-N3295
• BDBM50155425
• AKOS028108771
• 9H-Xanthen-9-one, 1,5-dihydroxy-3-methoxy-
• MesuaxanthoneA
• B0005-179512
• DA-49033
• 1

• Inchi： 1S/C14H10O5/c1-18-7-5-10(16)12-11(6-7)19-14-8(13(12)17)3-2-4-9(14)15/h2-6,15-16H,1H3
• InChI Key： IQIGECASJMDDMD-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C(=CC(=CC1=2)OC)O)=O)O

Computed Properties

• Exact Mass: 258.0528
• Monoisotopic Mass: 258.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 507.9±50.0 °C at 760 mmHg
• Flash Point: 200.2±23.6 °C
• Refractive Index: 1.68
• PSA: 75.99
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone